2-(1-Naphthylsulfinyl)benzoic acid

• Molecular Formula: C17H12O3S
• Molecular Weight: 296.3 g/mol
• IUPAC Name: 2-naphthalen-1-ylsulfinylbenzoic acid
• InChI: InChI=1S/C17H12O3S/c18-17(19)14-9-3-4-10-16(14)21(20)15-11-5-7-12-6-1-2-8-13(12)15/h1-11H,(H,18,19)
• InChI Key: XDBBPHYBSIWYCW-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2S(=O)C3=CC=CC=C3C(=O)O

Description

2-(1-Naphthylsulfinyl)benzoic acid, also known as NSB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. NSB belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs) and has shown promising results in treating various diseases, including cancer, inflammation, and Alzheimer's disease.

Mechanism of Action

2-(1-Naphthylsulfinyl)benzoic acid exerts its pharmacological effects by inhibiting the activity of COX-2, an enzyme responsible for the production of prostaglandins, which are involved in inflammation and pain. 2-(1-Naphthylsulfinyl)benzoic acid binds to the active site of COX-2 and prevents the conversion of arachidonic acid to prostaglandins. This results in a decrease in inflammation and pain. 2-(1-Naphthylsulfinyl)benzoic acid also induces apoptosis in cancer cells by activating the mitochondrial pathway, leading to the release of cytochrome c and subsequent activation of caspases.
Biochemical and Physiological Effects:
2-(1-Naphthylsulfinyl)benzoic acid has been found to possess anti-inflammatory, anticancer, and neuroprotective properties. It has been shown to inhibit the activity of COX-2, resulting in a reduction in inflammation and pain. 2-(1-Naphthylsulfinyl)benzoic acid also induces apoptosis in cancer cells and protects neurons from oxidative stress, making it a potential therapeutic agent for treating neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-(1-Naphthylsulfinyl)benzoic acid has several advantages for lab experiments. It is a potent inhibitor of COX-2 and exhibits anticancer and neuroprotective properties. However, 2-(1-Naphthylsulfinyl)benzoic acid has certain limitations, including its complex synthesis process, low solubility in water, and potential toxicity at high doses.

Future Directions

There are several future directions for 2-(1-Naphthylsulfinyl)benzoic acid research. One potential area of research is the development of 2-(1-Naphthylsulfinyl)benzoic acid analogs with improved pharmacokinetic and pharmacodynamic properties. Another area of research is the investigation of 2-(1-Naphthylsulfinyl)benzoic acid's potential as a therapeutic agent for treating neurodegenerative diseases such as Alzheimer's disease. Additionally, the use of 2-(1-Naphthylsulfinyl)benzoic acid as a chemopreventive agent for cancer is an area of interest for future research. Overall, 2-(1-Naphthylsulfinyl)benzoic acid has shown promising results in preclinical studies, and further research is needed to determine its potential as a therapeutic agent for various diseases.

Synthesis Methods

2-(1-Naphthylsulfinyl)benzoic acid can be synthesized through a multistep process involving the reaction of 1-naphthylsulfinyl chloride with 2-carboxybenzaldehyde. The resulting product is then subjected to various purification techniques to obtain pure 2-(1-Naphthylsulfinyl)benzoic acid. The synthesis of 2-(1-Naphthylsulfinyl)benzoic acid is a complex process and requires expertise in organic chemistry.

Scientific Research Applications

2-(1-Naphthylsulfinyl)benzoic acid has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, anticancer, and neuroprotective properties. 2-(1-Naphthylsulfinyl)benzoic acid has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme responsible for inflammation and pain. It also exhibits potent anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. Moreover, 2-(1-Naphthylsulfinyl)benzoic acid has been found to protect neurons from oxidative stress, making it a potential therapeutic agent for treating neurodegenerative diseases such as Alzheimer's disease.